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Compound of Interest

Compound Name: AV-15a

Cat. No.: B1192251 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

the safety of your laboratory environment are paramount. Adherence to proper disposal

protocols for chemical reagents like AV-15a, a flammable corrosion inhibiting compound, is a

critical component of laboratory safety and regulatory compliance. This document provides

essential, step-by-step guidance for the safe and compliant disposal of Ardrox AV-15a.

Ardrox AV-15a is identified as a flammable liquid and vapor that can cause serious eye irritation

and potential drowsiness or dizziness.[1] It is a mixture of organic solvents and hydrocarbons.

[2][3] Due to its characteristics, it is classified as a hazardous waste and must be disposed of

following specific protocols. Pouring this chemical down the drain is strictly prohibited.[2][4][5]

Quantitative Data for AV-15a Waste Disposal
The following table summarizes key quantitative parameters for the classification and handling

of AV-15a waste, based on regulations for flammable liquids.
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Parameter Value/Specification Regulatory Context Citation

Flash Point < 60°C (140°F)

Defines the material

as an ignitable

hazardous waste.

[4][6][7][8]

EPA Hazardous

Waste Code
D001

Classification for

ignitable wastes under

the Resource

Conservation and

Recovery Act (RCRA).

[6][9][10][11]

Container Size 5 to 55 gallons

Typical range for

hazardous waste

accumulation drums.

[1][12]

Storage Quantity Limit

(Cabinet)

≤ 60 gallons

(Category 1, 2, or 3

flammable liquids)

OSHA regulation for

storing flammable

liquids in a single

storage cabinet.

[13]

pH Range for

Neutralized Aqueous

Solutions

5.5 - 9.5

Acceptable range for

specific neutralized

aqueous solutions to

be drain disposed

(Note: This is NOT

applicable to AV-15a,

which is a solvent

mixture and must not

be drain disposed).

[14]

Experimental Protocol: Step-by-Step Disposal of AV-
15a
This protocol outlines the standard operating procedure for the collection and disposal of waste

Ardrox AV-15a in a laboratory setting.

Materials:
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Designated hazardous waste container (5-55 gallon drum, compatible with organic solvents)

"Hazardous Waste" labels

Personal Protective Equipment (PPE): safety glasses, chemical-resistant gloves, lab coat

Fume hood

Log sheet for hazardous waste accumulation

Procedure:

Container Preparation:

Obtain a suitable and properly functioning hazardous waste container. The container must

be made of a material compatible with organic solvents (e.g., steel or a specific type of

plastic).[12]

Ensure the container is clean, in good condition, and has a secure, tight-fitting lid.[12]

Affix a "Hazardous Waste" label to the container before adding any waste. The label must

include the words "Hazardous Waste," the name and address of the generating facility,

and the accumulation start date.[14]

Waste Collection:

Perform all transfers of AV-15a waste inside a certified fume hood to minimize inhalation

exposure.

Carefully pour the waste AV-15a into the designated hazardous waste container. Avoid

splashing.

Do not mix AV-15a waste with other incompatible waste streams in the same container.

Specifically, segregate from corrosive wastes (acids and bases) and oxidizers.[14][15]

Keep the container closed at all times except when actively adding waste.[4]

Do not overfill the container. Leave at least 10% headspace to allow for vapor expansion.
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Labeling and Documentation:

On the "Hazardous Waste" label, clearly identify the contents as "Waste Ardrox AV-15a
(contains organic solvents)."

Maintain a log sheet near the waste container to record the amounts of waste added and

the date of addition.

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area.

The storage area should be well-ventilated and away from sources of ignition such as

heat, sparks, and open flames.[1]

Ensure the container is stored in secondary containment to capture any potential leaks.

Disposal:

Once the container is full or the accumulation time limit set by your institution's

Environmental Health & Safety (EHS) department is approaching, arrange for disposal.

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to schedule a pickup.[1][5]

Provide the disposal contractor with a complete and accurate description of the waste.

Disposal Workflow Diagram
The following diagram illustrates the key decision points and procedural flow for the proper

disposal of AV-15a.
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Caption: Workflow for the compliant disposal of AV-15a hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192251?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

